Cas no 2145345-35-1 (rac-2-amino-4-(1R,2R)-2-cyclopropylcyclopropylbutanamide)

• Product Name: rac-2-amino-4-(1R,2R)-2-cyclopropylcyclopropylbutanamide
• CAS No: 2145345-35-1
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 6172550
• PubChem ID: 165608256
• Update Time: 2025-05-20

rac-2-amino-4-(1R,2R)-2-cyclopropylcyclopropylbutanamide Chemical and Physical Properties

Names and Identifiers

• rac-2-amino-4-(1R,2R)-2-cyclopropylcyclopropylbutanamide
• 2145345-35-1
• rac-2-amino-4-[(1R,2R)-2-cyclopropylcyclopropyl]butanamide
• EN300-1299610

• Inchi： 1S/C10H18N2O/c11-9(10(12)13)4-3-7-5-8(7)6-1-2-6/h6-9H,1-5,11H2,(H2,12,13)/t7-,8+,9?/m1/s1
• InChI Key： AFYAPXKVLRSSQJ-WGTSGOJVSA-N
• SMILES： O=C(C(CC[C@@H]1C[C@H]1C1CC1)N)N

Computed Properties

• Exact Mass: 182.141913202g/mol
• Monoisotopic Mass: 182.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 69.1Ų

Additional information on rac-2-amino-4-(1R,2R)-2-cyclopropylcyclopropylbutanamide

Research Brief on rac-2-amino-4-(1R,2R)-2-cyclopropylcyclopropylbutanamide (CAS: 2145345-35-1): Recent Advances and Applications

The compound rac-2-amino-4-(1R,2R)-2-cyclopropylcyclopropylbutanamide (CAS: 2145345-35-1) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This structurally unique molecule, featuring a cyclopropylcyclopropyl moiety, has attracted significant attention due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and therapeutic potential, particularly in the context of neurological disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry reported an optimized synthetic route for rac-2-amino-4-(1R,2R)-2-cyclopropylcyclopropylbutanamide, achieving a 78% yield through a novel cyclopropanation strategy. The research team emphasized the importance of stereochemical control during synthesis, as the (1R,2R) configuration appears crucial for biological activity. This advancement in synthesis methodology has significantly improved accessibility to this compound for further pharmacological evaluation.

Pharmacological characterization studies conducted in 2024 revealed that rac-2-amino-4-(1R,2R)-2-cyclopropylcyclopropylbutanamide exhibits selective modulation of glutamate receptors, particularly showing affinity for NMDA receptor subtypes. These findings, published in Neuropharmacology, suggest potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's, where glutamate receptor dysregulation plays a key pathological role. The compound demonstrated neuroprotective effects in in vitro models of oxidative stress-induced neuronal damage.

Recent preclinical investigations have explored the compound's pharmacokinetic profile, with a 2024 study in Drug Metabolism and Disposition reporting favorable blood-brain barrier penetration and metabolic stability. The research highlighted the compound's unique physicochemical properties conferred by the cyclopropylcyclopropyl group, which contributes to both membrane permeability and resistance to cytochrome P450-mediated metabolism. These characteristics make it an attractive scaffold for further medicinal chemistry optimization.

Emerging applications in antimicrobial research have also been reported. A 2023 study in ACS Infectious Diseases identified rac-2-amino-4-(1R,2R)-2-cyclopropylcyclopropylbutanamide as a potential inhibitor of bacterial aminoacyl-tRNA synthetases, showing activity against drug-resistant strains of Staphylococcus aureus. The unique stereochemistry of the compound appears to play a critical role in its target binding specificity, offering new avenues for antibiotic development.

Ongoing clinical translation efforts focus on developing enantiomerically pure forms of the compound, as preliminary data suggest that the individual enantiomers may exhibit distinct pharmacological profiles. Several pharmaceutical companies have included derivatives of rac-2-amino-4-(1R,2R)-2-cyclopropylcyclopropylbutanamide in their preclinical pipelines, with potential indications ranging from neurological disorders to infectious diseases.

Future research directions include structure-activity relationship studies to optimize therapeutic efficacy while minimizing potential off-target effects, as well as investigations into novel formulations to enhance bioavailability. The compound's unique structural features continue to inspire new synthetic methodologies and biological investigations in the chemical biology community.